Cas no 130090-18-5 (Benzenamine,4-(4,6-diphenyl-2-pyrimidinyl)-)
130090-18-5 structure
Product Name:Benzenamine,4-(4,6-diphenyl-2-pyrimidinyl)-
CAS No:130090-18-5
MF:C22H17N3
MW:323.390484571457
CID:102787
PubChem ID:629613
Update Time:2025-04-18
Benzenamine,4-(4,6-diphenyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-(4,6-diphenyl-2-pyrimidinyl)-
- 4-(4,6-Diphenyl-2-pyrimidinyl)aniline
- 4-(4,6-diphenylpyrimidin-2-yl)aniline
- MBNJYUMUJTXOGL-UHFFFAOYSA-N
- DTXSID40348039
- 2-(4-Aminophenyl)-4,6-diphenylpyrimidine
- 4-(4,6-Diphenyl-2-pyrimidinyl)aniline #
- SCHEMBL12436466
- 130090-18-5
-
- Inchi: 1S/C22H17N3/c23-19-13-11-18(12-14-19)22-24-20(16-7-3-1-4-8-16)15-21(25-22)17-9-5-2-6-10-17/h1-15H,23H2
- InChI Key: MBNJYUMUJTXOGL-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC(=CC=2)N)=NC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 323.14241
- Monoisotopic Mass: 323.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.8
Benzenamine,4-(4,6-diphenyl-2-pyrimidinyl)- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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